Cas no 56421-05-7 ((1R,2S,6R)-2-bromo-7-oxabicyclo[4.1.0]heptane)

• Product Name: (1R,2S,6R)-2-bromo-7-oxabicyclo[4.1.0]heptane
• CAS No: 56421-05-7
• MF: C₆H₉BrO
• MW: 177.039061307907
• CID: 1598826
• PubChem ID: 151337
• Update Time: 2025-04-21

(1R,2S,6R)-2-bromo-7-oxabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• (1R,2S,6R)-2-bromo-7-oxabicyclo[4.1.0]heptane
• 7-Oxabicyclo(4.1.0)heptane, 2-bromo-, (1alpha,2beta,6alpha)-
• DTXSID70971854
• RN72100000
• (Z)-2-Bromo-7-oxabicyclo(4.1.0)heptane
• 7-Oxabicyclo(4.1.0)heptane, 2-bromo-, (Z)-
• NIOSH/RN7210000
• 56421-05-7
• 2-Bromo-7-oxabicyclo[4.1.0]heptane
• 2-Bromo-7-oxabicyclo(4.1.0)heptane (1alpha,2beta,6alpha)-
• cis-3-Bromo-1,2-epoxycyclohexane

• Inchi： 1S/C6H9BrO/c7-4-2-1-3-5-6(4)8-5/h4-6H,1-3H2/t4-,5+,6-/m0/s1
• InChI Key： VCXQSVOFNLPVQU-JKUQZMGJSA-N
• SMILES： Br[C@H]1CCC[C@@H]2[C@H]1O2

Computed Properties

• Exact Mass: 175.98367
• Monoisotopic Mass: 175.983678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 1.7

Experimental Properties

• Density: 1.6
• Boiling Point: 202.8°C at 760 mmHg
• Flash Point: 79.7°C
• Refractive Index: 1.547
• PSA: 12.53